Cas no 328028-08-6 (2-(4-methyl-3-nitrobenzenesulfonamido)benzoic acid)

• Product Name: 2-(4-methyl-3-nitrobenzenesulfonamido)benzoic acid
• CAS No: 328028-08-6
• MF: C₁₄H₁₂N₂O₆S
• MW: 336.319882392883
• CID: 3057303
• PubChem ID: 2897718
• Update Time: 2025-06-12

2-(4-methyl-3-nitrobenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-3-nitro-benzenesulfonylamino)-benzoic acid
• 2-(4-methyl-3-nitrobenzenesulfonamido)benzoic acid
• DTXSID101204224
• DNA02808
• CS-0218181
• 328028-08-6
• STL138688
• Z45511925
• SR-01000234134-1
• EN300-00323
• 2-[[(4-Methyl-3-nitrophenyl)sulfonyl]amino]benzoic acid
• CHEMBL5494727
• 2-{[(4-methyl-3-nitrophenyl)sulfonyl]amino}benzoic acid
• G34436
• 2-(4-methyl-3-nitrobenzenesulfonamido)benzoicacid
• AKOS000114678
• 2-[(4-methyl-3-nitrophenyl)sulfonylamino]benzoic acid
• SR-01000234134

• Inchi： 1S/C14H12N2O6S/c1-9-6-7-10(8-13(9)16(19)20)23(21,22)15-12-5-3-2-4-11(12)14(17)18/h2-8,15H,1H3,(H,17,18)
• InChI Key： ZOIDZMVEJCJFHW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1)[N+](=O)[O-])(NC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 336.04160728Da
• Monoisotopic Mass: 336.04160728Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-(4-methyl-3-nitrobenzenesulfonamido)benzoic acid

Recent Advances in the Study of 2-(4-methyl-3-nitrobenzenesulfonamido)benzoic acid (CAS: 328028-08-6)

2-(4-methyl-3-nitrobenzenesulfonamido)benzoic acid (CAS: 328028-08-6) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 2-(4-methyl-3-nitrobenzenesulfonamido)benzoic acid is its application in the design of selective enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a scaffold for the development of potent inhibitors targeting carbonic anhydrase isoforms, which are implicated in various pathological conditions, including glaucoma and cancer. The study highlighted the compound's ability to modulate enzyme activity through its unique sulfonamide moiety, which facilitates strong interactions with the active site of the target enzymes.

In addition to its role in enzyme inhibition, recent research has also investigated the anti-inflammatory properties of 2-(4-methyl-3-nitrobenzenesulfonamido)benzoic acid. A preclinical study conducted in 2024 revealed that the compound exhibits significant anti-inflammatory effects in murine models of acute inflammation. The mechanism of action appears to involve the suppression of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs. These findings were further supported by in vitro assays, which confirmed the compound's ability to inhibit NF-κB signaling pathways.

The synthesis and optimization of 2-(4-methyl-3-nitrobenzenesulfonamido)benzoic acid have also been a focus of recent research. A team of chemists reported a novel, high-yield synthetic route for this compound in Organic Letters (2023), which utilizes a one-pot reaction strategy to improve efficiency and reduce waste. This advancement is particularly significant for large-scale production, as it addresses previous challenges related to low yields and complex purification steps. The study also explored the compound's stability under various conditions, providing valuable insights for its handling and storage in pharmaceutical applications.

Looking ahead, the potential applications of 2-(4-methyl-3-nitrobenzenesulfonamido)benzoic acid extend beyond its current uses. Emerging research suggests its utility in targeted drug delivery systems, where its chemical structure can be modified to enhance bioavailability and tissue specificity. Furthermore, computational studies have identified potential synergies with existing therapeutics, opening new avenues for combination therapies. As the field continues to evolve, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.

In conclusion, 2-(4-methyl-3-nitrobenzenesulfonamido)benzoic acid (CAS: 328028-08-6) represents a versatile and promising compound in chemical biology and drug discovery. Its demonstrated efficacy in enzyme inhibition and anti-inflammatory activity, coupled with advancements in synthetic methodologies, underscores its potential as a key player in future therapeutic developments. Continued research into its mechanisms of action and optimization of its pharmacological properties will be critical to unlocking its full potential in the biomedical arena.